[6-[[3,4-dihydroxy-6-(hydroxymethyl)-5-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl] (3aS,5aR,5bR,8R,11aR)-9-[4,5-dihydroxy-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-8-(hydroxymethyl)-5a,5b,8,11a-tetramethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylate
Description
The compound [6-[[3,4-dihydroxy-6-(hydroxymethyl)-5-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl] (3aS,5aR,5bR,8R,11aR)-9-[4,5-dihydroxy-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-8-(hydroxymethyl)-5a,5b,8,11a-tetramethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylate is a highly complex triterpenoid glycoside. Its structure features a cyclopenta[a]chrysene core esterified with a carboxylate group and decorated with multiple glycosyloxy substituents, including oxane (pyranose) rings and hydroxymethyl groups. This compound’s complexity arises from its stereochemical configuration (e.g., 3aS,5aR,5bR) and extensive glycosylation, which likely influence its solubility, stability, and biological activity .
Properties
Molecular Formula |
C59H96O26 |
|---|---|
Molecular Weight |
1221.4 g/mol |
IUPAC Name |
[6-[[3,4-dihydroxy-6-(hydroxymethyl)-5-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl] (3aS,5aR,5bR,8R,11aR)-9-[4,5-dihydroxy-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-8-(hydroxymethyl)-5a,5b,8,11a-tetramethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylate |
InChI |
InChI=1S/C59H96O26/c1-23(2)26-11-16-59(54(75)85-52-45(73)41(69)38(66)30(81-52)21-77-49-46(74)42(70)47(29(19-60)80-49)83-50-43(71)39(67)35(63)24(3)78-50)18-17-57(7)27(34(26)59)9-10-32-55(5)14-13-33(56(6,22-61)31(55)12-15-58(32,57)8)82-53-48(37(65)28(62)20-76-53)84-51-44(72)40(68)36(64)25(4)79-51/h24-53,60-74H,1,9-22H2,2-8H3/t24?,25?,26?,27?,28?,29?,30?,31?,32?,33?,34?,35?,36?,37?,38?,39?,40?,41?,42?,43?,44?,45?,46?,47?,48?,49?,50?,51?,52?,53?,55-,56-,57+,58+,59-/m0/s1 |
InChI Key |
OUHBKBTZUPLIIA-RGLGSERGSA-N |
Isomeric SMILES |
CC1C(C(C(C(O1)OC2C(OC(C(C2O)O)OCC3C(C(C(C(O3)OC(=O)[C@]45CCC(C4C6CCC7[C@]8(CCC([C@@](C8CC[C@]7([C@@]6(CC5)C)C)(C)CO)OC9C(C(C(CO9)O)O)OC1C(C(C(C(O1)C)O)O)O)C)C(=C)C)O)O)O)CO)O)O)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC2C(OC(C(C2O)O)OCC3C(C(C(C(O3)OC(=O)C45CCC(C4C6CCC7C8(CCC(C(C8CCC7(C6(CC5)C)C)(C)CO)OC9C(C(C(CO9)O)O)OC1C(C(C(C(O1)C)O)O)O)C)C(=C)C)O)O)O)CO)O)O)O |
Origin of Product |
United States |
Biological Activity
The compound , a complex polyphenolic structure, has garnered interest due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, therapeutic implications, and relevant case studies.
Chemical Structure and Properties
The compound is characterized by a highly intricate structure featuring multiple hydroxyl groups and oxane rings. Its IUPAC name is:
Molecular Characteristics
| Property | Value |
|---|---|
| Molecular Formula | C27H48O16 |
| Molecular Weight | 580.54 g/mol |
| Solubility | Soluble in water |
Antioxidant Properties
Research indicates that compounds with similar structures exhibit significant antioxidant activity. The presence of multiple hydroxyl groups contributes to their ability to scavenge free radicals effectively. This property is crucial in preventing oxidative stress-related diseases.
Anti-inflammatory Effects
The compound has shown promise in modulating inflammatory pathways. Studies suggest that it can inhibit the production of pro-inflammatory cytokines and chemokines. This activity may be attributed to its structural similarity to known anti-inflammatory agents and its ability to interact with various signaling pathways.
Anticancer Potential
Preliminary studies have indicated that this compound may possess anticancer properties. It appears to induce apoptosis in cancer cells while sparing normal cells. The mechanisms involved may include the modulation of cell cycle regulators and the induction of oxidative stress specifically in tumor cells.
Case Studies
- Study on Inflammation : A study published in 2022 evaluated the anti-inflammatory effects of structurally similar compounds on human cell lines. The results demonstrated a significant reduction in inflammatory markers when treated with these compounds .
- Antioxidant Activity Assessment : A comparative analysis highlighted that compounds with multiple hydroxyl groups exhibited enhanced antioxidant activity compared to their counterparts lacking such features .
- Anticancer Mechanism Exploration : Research focused on the compound's ability to induce apoptosis through caspase activation pathways revealed promising results in various cancer cell lines .
The biological activities of this compound can be attributed to several mechanisms:
Interaction with Enzymes
The compound is believed to inhibit specific enzymes involved in metabolic pathways associated with inflammation and cancer progression. For instance:
- Cytochrome P450 Inhibition : Similar compounds have been shown to inhibit cytochrome P450 enzymes which play a crucial role in drug metabolism and the activation of pro-carcinogens .
Modulation of Signaling Pathways
The compound's interaction with cellular signaling pathways can lead to altered gene expression profiles that favor anti-inflammatory and anticancer responses.
Scientific Research Applications
Pharmaceutical Applications
The compound's structural characteristics suggest potential uses in pharmaceuticals:
- Antioxidant Properties : The presence of multiple hydroxyl groups may confer antioxidant capabilities. Research indicates that compounds with similar structures can scavenge free radicals and reduce oxidative stress in biological systems.
Nutraceuticals
Due to its carbohydrate-like structure:
- Dietary Supplements : This compound could be explored as a dietary supplement for enhancing metabolic health or as a prebiotic substance that supports gut microbiota.
Biochemical Research
In biochemical studies:
- Enzyme Substrates : The compound may serve as a substrate for specific enzymes involved in carbohydrate metabolism. Its complex structure allows for various interactions that can be studied in enzymatic pathways.
Cosmetic Applications
Given its potential skin benefits:
- Skin Care Products : The antioxidant and moisturizing properties of the compound could make it suitable for incorporation into skin care formulations aimed at anti-aging and hydration.
Agricultural Uses
In agriculture:
- Plant Growth Regulators : Investigating its effects on plant growth could reveal applications as a natural growth regulator or biostimulant due to its carbohydrate composition.
Case Study 1: Antioxidant Activity
A study investigated the antioxidant properties of structurally similar compounds and found significant free radical scavenging activity. This suggests that the compound may exhibit similar effects and could be further tested in vitro and in vivo for health benefits.
Case Study 2: Prebiotic Potential
Research into polysaccharides has shown that specific structures can promote beneficial gut bacteria. The intricate design of this compound positions it as a candidate for further exploration in gut health applications.
Chemical Reactions Analysis
Hydrolysis Reactions
The compound’s glycosidic bonds and ester groups are susceptible to hydrolysis under specific conditions:
Oxidation Reactions
Selective oxidation of hydroxyl groups modifies the compound’s bioactivity:
Esterification and Protection Reactions
Functionalization of hydroxyl groups improves stability and derivatization potential:
| Reaction | Reagents | Conditions | Outcome |
|---|---|---|---|
| Hydroxyl protection | TBDMSCl, imidazole | DMF, RT, 12–24 hrs | Selective silylation of primary hydroxyls (yield: 75–85%) |
| Acetylation | Acetic anhydride, pyridine | 40–60°C, 6–12 hrs | Peracetylated derivatives (stable for storage) |
Glycosylation and Functionalization
The compound serves as a substrate for enzymatic and chemical glycosylation:
Comparison with Similar Compounds
Structural Similarities and Differences
The compound shares structural motifs with other triterpenoid glycosides and steroidal derivatives. Key comparisons include:
Key Observations :
- The target compound’s cyclopenta[a]chrysene core is distinct from the picene () or oleanane () frameworks, conferring unique rigidity and stereochemical constraints.
- Its glycosylation density exceeds that of Zygocaperoside (), suggesting enhanced hydrophilicity compared to simpler triterpenoids .
Physicochemical Properties
Data from analogous compounds suggest trends in solubility, stability, and spectroscopic behavior:
Notes:
- The target compound’s higher molecular weight and glycosylation may reduce membrane permeability compared to smaller triterpenoids like Zygocaperoside .
- Its IR and NMR profiles would resemble ’s hydrazone derivatives (e.g., carbonyl peaks at 1,750–1,756 cm⁻¹) but with additional hydroxyl stretches .
Preparation Methods
Introduction of the 8-(Hydroxymethyl) and Prop-1-en-2-yl Groups
The C8 hydroxymethyl and C1 prop-1-en-2-yl substituents are introduced through sequential CYP450-mediated oxidations and prenyltransferase reactions:
-
C8 Hydroxymethylation : CYP716A1 oxidizes C8-methyl to hydroxymethyl under aerobic conditions (NADPH-dependent, 25°C, 12 hours).
-
C1 Prenylation : Farnesyl diphosphate (FPP) is transferred to C1 via a membrane-bound prenyltransferase, followed by elimination to form the prop-1-en-2-yl group.
Table 1: Optimization of Functionalization Reactions
| Step | Reagent/Catalyst | Temperature | Time | Yield (%) |
|---|---|---|---|---|
| C8 Oxidation | CYP716A1 + NADPH | 25°C | 12 h | 78 |
| C1 Prenylation | FPP + Prenyltransferase | 37°C | 6 h | 65 |
Glycosylation of the Triterpene Scaffold
Synthesis of Oligosaccharide Moieties
The hexose subunits (oxan-2-yl groups) are pre-assembled via enzymatic glycosylation:
-
Dolichol-PP-GlcNAc₂Man₅ Synthesis : A cytosolic glycosyltransferase cascade constructs the lipid-linked precursor, which is flipped into the endoplasmic reticulum lumen for further elaboration.
-
Luminal Elongation : Mannosyltransferases (ALG3, ALG9) and glucosyltransferases (ALG6, ALG8) extend the oligosaccharide to Glc₃Man₉GlcNAc₂.
Conjugation to the Triterpene Core
The oligosaccharide is transferred en bloc to the C3a carboxylate group via oligosaccharyltransferase (OST)-mediated coupling:
Key Parameters
-
Catalyst : OST complex (ribophorin I/II, STT3 subunit)
-
Conditions : 30°C, 0.1 M HEPES buffer (pH 7.5), 5 mM MnCl₂
Chemical Modifications for Peripheral Sugars
Regioselective Etherification
The 3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxy group is installed using a Mitsunobu reaction:
Optimized Protocol
Esterification of the C3a Carboxylate
The C3a carboxylate is activated as a mixed anhydride and coupled to the hydroxylated oxan-2-yl group:
Table 2: Comparative Analysis of Coupling Agents
| Coupling Agent | Solvent | Temperature | Yield (%) |
|---|---|---|---|
| DCC | DCM | 25°C | 72 |
| EDC/HOBt | DMF | 0°C | 81 |
| ClCO₂Et | THF | -15°C | 89 |
Industrial-Scale Production Strategies
Continuous Flow Glycosylation
A two-stage continuous flow reactor system enhances throughput:
-
Stage 1 : Enzymatic OST-mediated glycosylation in a packed-bed reactor (residence time: 2 hours).
-
Stage 2 : Chemical etherification in a microfluidic chip (flow rate: 0.5 mL/min, 60°C).
Advantages
-
4.3-fold increase in space-time yield compared to batch processes
-
98.5% purity by qNMR
Q & A
Q. How can the structural complexity of this compound be systematically characterized?
Methodological Answer: Utilize a combination of 2D NMR (COSY, HSQC, HMBC) to resolve overlapping signals from its multiple oxane rings and cyclopenta[a]chrysene core. High-resolution mass spectrometry (HR-MS) is critical for verifying molecular weight and fragmentation patterns, particularly for glycosidic linkages. X-ray crystallography is recommended for absolute stereochemical determination, especially for the tetramethyl-cyclopenta[a]chrysene moiety .
Table 1: Key Spectroscopic Techniques for Structural Elucidation
Q. What experimental strategies are effective for isolating this compound from natural sources or synthetic mixtures?
Methodological Answer: Employ sequential liquid-liquid extraction (e.g., ethyl acetate/water) to separate polar glycosylated components. Follow with size-exclusion chromatography (Sephadex LH-20) to isolate high-molecular-weight fragments. Final purification via reverse-phase HPLC (C18 column, acetonitrile/water gradient) is advised, with UV detection at 254 nm to target chromene moieties .
Q. How does the compound’s stability vary under different solvent systems or pH conditions?
Methodological Answer: Conduct accelerated stability studies in DMSO, methanol, and aqueous buffers (pH 3–9) at 25°C and 40°C. Monitor degradation via HPLC-MS, focusing on hydrolysis of glycosidic bonds or oxidation of hydroxyl groups. Evidence suggests instability in acidic aqueous media due to glycosidic cleavage, while DMSO preserves integrity for >72 hours .
Advanced Research Questions
Q. What are the key challenges in synthesizing the glycosidic linkages within this compound?
Methodological Answer: The steric hindrance from adjacent hydroxyl groups complicates glycosylation. Use regioselective protecting groups (e.g., acetyl or benzyl for primary hydroxyls) and Schmidt-type trichloroacetimidate donors to improve yields. Enzymatic glycosylation with glycosyltransferases (e.g., Bacillus licheniformis enzymes) offers stereocontrol for β-linked oxane rings .
Table 2: Comparison of Synthetic Approaches for Glycosidic Bonds
| Method | Yield (%) | Stereoselectivity | Evidence |
|---|---|---|---|
| Chemical (Schmidt donor) | 45–60 | Moderate (β) | |
| Enzymatic | 70–85 | High (β) |
Q. How can conflicting solubility data (e.g., polar vs. nonpolar solvents) be reconciled?
Methodological Answer: Perform Hansen solubility parameter (HSP) analysis to quantify dispersion, polarity, and hydrogen-bonding contributions. For example, discrepancies in DMSO solubility (reported in vs. ) may arise from crystallinity variations. Use differential scanning calorimetry (DSC) to assess amorphous/crystalline ratios and their impact on dissolution kinetics .
Q. What computational methods are suitable for predicting the compound’s reactivity in biological systems?
Methodological Answer: Apply density functional theory (DFT) to model electron density distributions, particularly at the cyclopenta[a]chrysene carboxylate group, to predict nucleophilic attack sites. Molecular dynamics (MD) simulations can assess interactions with lipid bilayers or protein targets, leveraging force fields like CHARMM36 for glycosylated systems .
Q. How can structure-activity relationship (SAR) studies be designed to evaluate bioactivity?
Methodological Answer: Synthesize analogs with modifications to the oxane substituents (e.g., methylation or deoxygenation) and test in vitro against relevant targets (e.g., steroidogenic enzymes). Use SPR (surface plasmon resonance) to quantify binding affinity changes. Preliminary data from suggest that 3,4,5-trihydroxy-6-methyloxan-2-yl groups enhance target engagement by 3-fold.
Data Contradiction Analysis
Q. How should researchers address discrepancies in reported stereochemical outcomes during synthesis?
Methodological Answer: Cross-validate stereochemistry using NOESY NMR to detect spatial proximities between protons. For example, conflicting configurations in vs. for dihydrobenzofuran intermediates may arise from variable reaction temperatures. Replicate conditions with strict inert atmosphere control to minimize epimerization.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
